Cas no 941995-06-8 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide
• CAS No: 941995-06-8
• MF: C₁₉H₃₀N₄O₂
• MW: 346.467104434967
• CID: 5502548
• Update Time: 2025-08-04

N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-propan-2-yloxamide
• N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C19H30N4O2/c1-14(2)21-19(25)18(24)20-13-17(23-11-5-6-12-23)15-7-9-16(10-8-15)22(3)4/h7-10,14,17H,5-6,11-13H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key： XIXJJIZHBBETFT-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C(NC(C)C)=O

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide

N'-{2-[4-(Dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 941995-06-8, known as N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The chemical structure of this compound is characterized by the presence of a dimethylamino group attached to a phenyl ring, which is further connected to a pyrrolidine moiety. This combination creates a highly functionalized molecule with potential for hydrogen bonding and other non-covalent interactions, making it an attractive candidate for drug design. The propan-2-yl group adds to the molecule's hydrophobicity, enhancing its ability to interact with lipid-rich environments such as cell membranes.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies have demonstrated the feasibility of large-scale synthesis, which is crucial for its potential application in pharmaceuticals and other industries.

In terms of pharmacological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have indicated that it exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. Furthermore, its ability to modulate ion channels suggests potential applications in neurodegenerative disorders.

The compound's stability under physiological conditions has also been a focus of recent investigations. Research indicates that it maintains structural integrity in aqueous solutions at physiological pH levels, which is essential for its bioavailability when administered as a drug. Additionally, preliminary toxicological studies suggest that it has a favorable safety profile, with low acute toxicity in animal models.

One of the most exciting developments involving this compound is its potential use in targeted drug delivery systems. Its unique structure allows for the attachment of targeting ligands or imaging agents, making it a versatile platform for developing next-generation therapeutics. Researchers are exploring its use in nanomedicine applications, where it could serve as a scaffold for constructing drug-loaded nanoparticles.

Moreover, the compound has shown interesting properties in materials science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for applications in surface modification and sensor technology. This dual functionality underscores its versatility across different scientific disciplines.

In conclusion, N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(propan-2-yl)ethanediamide (CAS No. 941995-06-8) represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique chemical properties and promising biological activity make it a valuable tool for researchers across multiple fields. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic interventions and innovative materials development.